Cas no 13350-98-6 (1,2,5-Thiadiazol-3(2H)-one, 4-ethoxy-)

• Product Name: 1,2,5-Thiadiazol-3(2H)-one, 4-ethoxy-
• CAS No: 13350-98-6
• MF: C₄H₆N₂O₂S
• MW: 146.167639255524
• CID: 1233770
• Update Time: 2024-08-05

1,2,5-Thiadiazol-3(2H)-one, 4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazol-3(2H)-one, 4-ethoxy-

• Inchi： 1S/C4H6N2O2S/c1-2-8-4-3(7)5-9-6-4/h2H2,1H3,(H,5,7)
• InChI Key： WTUHODURKNXYTR-UHFFFAOYSA-N
• SMILES： S1N=C(OCC)C(=O)N1

Computed Properties

• Exact Mass: 146.01508

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• PSA: 50.69
• pka: 5.52±0.40(Predicted)